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Compound of Interest

Compound Name: UCM 608

Cat. No.: B119978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UCM-608, also known as 2-Phenylmelatonin, is a high-affinity, potent agonist for melatonin

receptors MT1 and MT2. Its high potency suggests its potential utility in various research

applications, particularly in animal models where the modulation of melatonergic pathways is

under investigation. These application notes provide a comprehensive overview of UCM-608

and protocols for its administration in animal models, based on available data for the

compound and structurally or functionally related melatonin agonists.

Physicochemical Properties and In Vitro Activity of
UCM-608
A summary of the key in vitro parameters for UCM-608 is presented in Table 1. This data

highlights the compound's high affinity and potency for both MT1 and MT2 receptors.

Table 1: In Vitro Activity of UCM-608 (2-Phenylmelatonin)
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Parameter Receptor Value Species Reference

pKi MT1 10.7 Human [1]

pKi MT2 10.4 Human [1]

EC50 (G protein

activation)
MT1 65 pM Human [2]

EC50 (G protein

activation)
MT2 58 pM Human [2]

Melatonin Receptor Signaling Pathways
UCM-608 exerts its biological effects by activating MT1 and MT2 receptors, which are G-

protein coupled receptors (GPCRs). The primary signaling pathways modulated by these

receptors are summarized in the diagram below.
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Melatonin Receptor Signaling Pathways

UCM-608

MT1 ReceptorMT2 Receptor

Gαi/o Gαq

Adenylyl Cyclase Ion Channel Modulation
(e.g., K⁺, Ca²⁺) PLCβ

↓ cAMP ↑ IP3 & DAG

↑ Intracellular Ca²⁺
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General In Vivo Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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